Cas no 1807105-86-7 (2,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol)

• Product Name: 2,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol
• CAS No: 1807105-86-7
• MF: C₁₀H₈F₆S
• MW: 274.225942611694
• CID: 5009737
• Update Time: 2025-06-08

2,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol

• Inchi： 1S/C10H8F6S/c1-2-5-3-7(10(14,15)16)8(17)4-6(5)9(11,12)13/h3-4,17H,2H2,1H3
• InChI Key： QKLPTYXXDGLNTO-UHFFFAOYSA-N
• SMILES： SC1=CC(C(F)(F)F)=C(C=C1C(F)(F)F)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4.6
• Topological Polar Surface Area: 1

Additional information on 2,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol

Comprehensive Analysis of 2,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol (CAS No. 1807105-86-7): Properties, Applications, and Industry Trends

In the realm of specialty chemicals, 2,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol (CAS No. 1807105-86-7) stands out as a high-value intermediate with unique structural and functional attributes. This fluorinated aromatic compound has garnered significant attention in pharmaceutical, agrochemical, and advanced material research due to its electron-withdrawing trifluoromethyl groups and thiophenol moiety, which impart exceptional reactivity and stability. As industries increasingly prioritize fluorine-containing compounds for their lipophilicity and metabolic resistance, this chemical’s demand aligns with trends in drug discovery and crop protection formulations.

The molecular structure of CAS 1807105-86-7 features two CF3 groups at the 2- and 5-positions of the thiophenol ring, enhancing its role as a building block for heterocyclic synthesis. Researchers highlight its utility in constructing bioactive molecules, particularly in modulating pharmacokinetic properties. A 2023 study published in the Journal of Fluorine Chemistry emphasized its efficacy in improving binding affinity to target proteins, a critical factor in small-molecule therapeutics. Meanwhile, material scientists exploit its surface modification capabilities for creating hydrophobic coatings, addressing needs in water-repellent textiles and corrosion-resistant materials.

Sustainability concerns have propelled innovations around green synthesis methods for 2,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol. Industry leaders now focus on reducing solvent waste and optimizing catalytic processes, responding to regulatory pressures like REACH compliance. Searches for eco-friendly fluorination techniques have surged by 40% year-over-year (2023 data), reflecting shifting priorities. Additionally, the compound’s compatibility with flow chemistry systems positions it as a candidate for continuous manufacturing—a hot topic in process intensification discussions.

From a commercial perspective, CAS 1807105-86-7 occupies a niche yet growing segment. Market analysts project a 6.8% CAGR for fluorinated thiophenol derivatives through 2030, driven by electronic materials and OLED intermediates applications. However, challenges persist in supply chain resilience, with users frequently searching for alternative sourcing strategies amid geopolitical trade fluctuations. Quality benchmarks remain stringent, as impurities can significantly impact downstream catalytic cross-coupling reactions—a common pain point highlighted in patent filings.

Emerging applications in energy storage further expand the compound’s relevance. Recent patents describe its derivatives as additives for lithium-ion battery electrolytes, leveraging the CF3 groups to enhance thermal stability. This aligns with global investments in next-gen batteries, where search volumes for fluorine-based electrolyte components have doubled since 2022. Such interdisciplinary potential underscores why 2,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol remains a focal point in both academic and industrial R&D pipelines.